Cas no 1375068-62-4 (1-Bromo-5-fluoro-2-isopropoxy-3-nitrobenzene)

• Product Name: 1-Bromo-5-fluoro-2-isopropoxy-3-nitrobenzene
• CAS No: 1375068-62-4
• MF: C₉H₉BrFNO₃
• MW: 278.075065374374
• CID: 2772200
• PubChem ID: 70699855
• Update Time: 2025-08-04

1-Bromo-5-fluoro-2-isopropoxy-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-5-fluoro-3-nitro-2-propan-2-yloxybenzene
• 1-Bromo-5-fluoro-2-isopropoxy-3-nitrobenzene;
• AKOS025294438
• 1-Bromo-5-fluoro-2-isopropoxy-3-nitrobenzene
• DTXSID50742968
• BS-26663
• 1375068-62-4
• CS-0212457
• 1-Bromo-5-fluoro-3-nitro-2-[(propan-2-yl)oxy]benzene
• 1-bromo-5-fluoro-3-nitro-2-(propan-2-yloxy)benzene
• MFCD22205743

• Inchi： 1S/C9H9BrFNO3/c1-5(2)15-9-7(10)3-6(11)4-8(9)12(13)14/h3-5H,1-2H3
• InChI Key： RTBBAMMIBRXCEE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC(C)C)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 276.97500
• Monoisotopic Mass: 276.97498Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.05000
• LogP: 3.80680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-Bromo-5-fluoro-2-isopropoxy-3-nitrobenzene

Research Brief on 1-Bromo-5-fluoro-2-isopropoxy-3-nitrobenzene (CAS: 1375068-62-4): Recent Advances and Applications

1-Bromo-5-fluoro-2-isopropoxy-3-nitrobenzene (CAS: 1375068-62-4) is a specialized aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and material science. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, reactivity, and emerging applications in medicinal chemistry.

Recent studies have highlighted the role of 1-Bromo-5-fluoro-2-isopropoxy-3-nitrobenzene as a versatile intermediate in the synthesis of complex organic molecules. Its bromo and nitro functional groups make it particularly valuable for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in the construction of bioactive compounds. Additionally, the presence of the isopropoxy group enhances its solubility in organic solvents, facilitating its use in multi-step synthetic pathways.

In the context of medicinal chemistry, researchers have explored the potential of this compound as a building block for the development of novel kinase inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of fluorinated analogs of known anticancer drugs, which exhibited improved metabolic stability and target binding affinity. The study also emphasized the importance of the fluorine atom in modulating the pharmacokinetic properties of the resulting drug candidates.

Another area of interest is the application of 1-Bromo-5-fluoro-2-isopropoxy-3-nitrobenzene in materials science. Its nitro group has been exploited in the design of energetic materials and photoactive compounds. Recent work by a team at MIT showcased its incorporation into polymeric frameworks, resulting in materials with tunable optical properties and potential use in optoelectronic devices.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of this compound. A 2024 report in Organic Process Research & Development addressed these issues by proposing a scalable synthetic route that minimizes byproduct formation and improves yield. The report also highlighted the need for stringent safety protocols due to the compound's potential reactivity under certain conditions.

In conclusion, 1-Bromo-5-fluoro-2-isopropoxy-3-nitrobenzene (CAS: 1375068-62-4) continues to be a compound of significant interest in both academic and industrial research. Its multifaceted applications in drug discovery and materials science underscore its importance as a key intermediate in modern chemical synthesis. Future research is expected to further explore its potential in targeted drug delivery systems and advanced functional materials.